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Compound of Interest

Compound Name: 2-Methoxy-4-propylphenol-d3

Cat. No.: B12362684

For immediate release: This document provides essential procedural guidance for the safe and
compliant disposal of 2-Methoxy-4-propylphenol-d3, ensuring the safety of laboratory
personnel and the protection of the environment. Researchers, scientists, and drug
development professionals should adhere to these protocols to mitigate risks associated with
this chemical.

2-Methoxy-4-propylphenol-d3, a deuterated analog of 2-Methoxy-4-propylphenol, is utilized in
various research applications. While specific data for the deuterated form is limited, the
disposal procedures should follow the guidelines for its non-deuterated counterpart due to their
chemical similarity. The primary hazards associated with the non-deuterated form include being
harmful if swallowed and harmful to aquatic life with long-lasting effects.[1] It may also cause
skin and eye irritation.[2][3]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 2-Methoxy-4-
propylphenol-d3 with appropriate personal protective equipment (PPE). This includes, but is
not limited to, safety goggles, chemical-resistant gloves, and a lab coat. All handling of the
chemical and its waste should be performed inside a certified chemical fume hood to prevent
inhalation of any vapors.[4]

Step-by-Step Disposal Protocol
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The disposal of 2-Methoxy-4-propylphenol-d3 must be conducted through an approved waste
disposal plant or a licensed hazardous waste contractor.[1][4][5] Under no circumstances
should this chemical be disposed of down the drain or in regular solid waste.[4]

o Waste Identification and Segregation:

o Treat all 2-Methoxy-4-propylphenol-d3 waste, including contaminated labware (e.g.,
pipette tips, gloves, containers), as hazardous waste.[4]

o Segregate this waste stream from other incompatible chemicals. It should not be mixed
with strong oxidizing agents, strong reducing agents, or strong bases.[4]

o Waste Collection and Containerization:

o Use a designated, compatible, and clearly labeled waste container.[4] Plastic containers
are generally suitable for this type of chemical waste.

o The container must have a secure, tight-fitting lid and be kept closed except when adding
waste.[4]

o Ensure the waste container is not overfilled.
e Labeling:

o The waste container must be clearly labeled with "Hazardous Waste" and the full chemical
name: "2-Methoxy-4-propylphenol-d3".[4] Include any other institutional or regulatory-
required information.

o Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
(SAA) that is at or near the point of waste generation.[4]

o The storage area should be a well-ventilated and secure location, away from incompatible
materials.

» Final Disposal:
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o Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a certified hazardous waste
management provider.[4]

Chemical and Hazard Profile

For quick reference, the following table summarizes key information for the non-deuterated
form, 2-Methoxy-4-propylphenol.

Property Information

Synonyms 4-Propylguaiacol, Dihydroeugenol
CAS Number 2785-87-7

Molecular Formula C10H1402

Harmful if swallowed.[1] Causes skin and

serious eye irritation.[2][3] May cause an allergic
Hazard Statements ] i o ]

skin reaction.[2] Harmful to aquatic life with long

lasting effects.[1]

Wash skin thoroughly after handling.[1] Do not
eat, drink or smoke when using this product.[1]
Precautionary Statements Avoid release to the environment.[1] Wear

protective gloves/eye protection/face protection.

[2]

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 2-Methoxy-4-
propylphenol-d3.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/pdf/Safe_Disposal_of_2_Methoxy_4_2_nitrovinyl_phenol_A_Procedural_Guide.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/722367
https://www.spectrumchemical.com/media/sds/M2280_AGHS.pdf
https://teaching.ch.ntu.edu.tw/gclab/eng/wp-content/uploads/sds-90-05-1.pdf
https://www.spectrumchemical.com/media/sds/M2280_AGHS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/722367
https://www.sigmaaldrich.com/US/en/sds/aldrich/722367
https://www.sigmaaldrich.com/US/en/sds/aldrich/722367
https://www.sigmaaldrich.com/US/en/sds/aldrich/722367
https://www.spectrumchemical.com/media/sds/M2280_AGHS.pdf
https://www.benchchem.com/product/b12362684?utm_src=pdf-body
https://www.benchchem.com/product/b12362684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Start: Generation of
2-Methoxy-4-propylphenol-d3 Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

(Work in a Chemical Fume HoooD

(Segregate as Hazardous Wasta

(Collect in a Labeled, Compatible Containea

Store in a Designated Satellite
Accumulation Area (SAA)

Arrange for Pickup by Certified
Hazardous Waste Contractor

v
(End: Compliant DisposaD

Click to download full resolution via product page

Disposal workflow for 2-Methoxy-4-propylphenol-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of 2-Methoxy-4-propylphenol-d3: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12362684#2-methoxy-4-propylphenol-d3-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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